Cas no 894675-25-3 ((3Z)-3-{(2,4-dimethylphenyl)aminomethylidene}-1-(4-methylphenyl)methyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione)

(3Z)-3-{(2,4-dimethylphenyl)aminomethylidene}-1-(4-methylphenyl)methyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione structure

894675-25-3 structure

Product Name:(3Z)-3-{(2,4-dimethylphenyl)aminomethylidene}-1-(4-methylphenyl)methyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione

CAS No:894675-25-3

MF:C₂₃H₂₂N₂O₃S₂

MW:438.562383174896

CID:5422899

PubChem ID:46280724

Update Time:2023-11-21

(3Z)-3-{(2,4-dimethylphenyl)aminomethylidene}-1-(4-methylphenyl)methyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione Chemical and Physical Properties

Names and Identifiers

- (3Z)-3-[(2,4-dimethylanilino)methylidene]-1-[(4-methylphenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
- F3411-1936
- AKOS001953683
- (3Z)-3-{[(2,4-dimethylphenyl)amino]methylidene}-1-[(4-methylphenyl)methyl]-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazine-2,2,4-trione
- (Z)-3-(((2,4-dimethylphenyl)amino)methylene)-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide
- (3Z)-3-{[(2,4-dimethylphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide
- 894675-25-3
- 1H-Thieno[3,2-c][1,2]thiazin-4(3H)-one, 3-[[(2,4-dimethylphenyl)amino]methylene]-1-[(4-methylphenyl)methyl]-, 2,2-dioxide
- (3Z)-3-{(2,4-dimethylphenyl)aminomethylidene}-1-(4-methylphenyl)methyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione
- Inchi： 1S/C23H22N2O3S2/c1-15-4-7-18(8-5-15)14-25-20-10-11-29-23(20)22(26)21(30(25,27)28)13-24-19-9-6-16(2)12-17(19)3/h4-13,24H,14H2,1-3H3
- InChI Key： ZJGOLHFOBFJDQZ-UHFFFAOYSA-N
- SMILES： S1(=O)(=O)C(=CNC2=CC=C(C)C=C2C)C(=O)C2SC=CC=2N1CC1=CC=C(C)C=C1

Computed Properties

Exact Mass: 438.10718492g/mol
Monoisotopic Mass: 438.10718492g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 30
Rotatable Bond Count: 4
Complexity: 768
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 103Å²

Experimental Properties

Density: 1.407±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 604.5±65.0 °C(Predicted)
pka: -1.27±0.20(Predicted)

(3Z)-3-{(2,4-dimethylphenyl)aminomethylidene}-1-(4-methylphenyl)methyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione Pricemore >>

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